Cas no 946272-50-0 (N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide)

• Product Name: N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide
• CAS No: 946272-50-0
• MF: C₁₈H₁₅N₅O₃
• MW: 349.343403100967
• CID: 5981649
• PubChem ID: 25283371
• Update Time: 2025-07-01

N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide
• N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]furan-2-carboxamide
• N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]furan-2-carboxamide
• N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)furan-2-carboxamide
• VU0632034-1
• F5037-0046
• 946272-50-0
• AKOS024492969

• Inchi： 1S/C18H15N5O3/c24-18(14-7-4-11-25-14)19-10-12-26-16-9-8-15-20-21-17(23(15)22-16)13-5-2-1-3-6-13/h1-9,11H,10,12H2,(H,19,24)
• InChI Key： VJNMUGKVUZRXDC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCOC1=NN2C(C3=CC=CC=C3)=NN=C2C=C1)=O

Computed Properties

• Exact Mass: 349.11748936g/mol
• Monoisotopic Mass: 349.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide

Introduction to N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide (CAS No: 946272-50-0)

N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946272-50-0, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and functional group diversity. The presence of multiple heterocyclic rings, including a phenyl ring, a triazolopyridazine core, and a furan moiety, contributes to its complex chemical behavior and potential biological activity.

The structural architecture of N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide is meticulously designed to exploit synergistic interactions between its various functional components. The triazolopyridazine ring is a key pharmacophore that has been extensively studied for its role in modulating biological pathways. This moiety is known to exhibit properties that make it suitable for the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The phenyl ring attached to the triazolopyridazine core further enhances the compound's lipophilicity and binding affinity to biological targets.

The furan component in the molecule introduces another layer of complexity, providing a site for potential chemical modifications and bioconjugation strategies. Furan derivatives are well-documented for their ability to interact with biological systems in unique ways, often serving as intermediates in the synthesis of more complex pharmacological agents. The carboxamide group at the end of the molecule not only contributes to the overall solubility and stability of the compound but also serves as a versatile handle for further functionalization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of triazolopyridazine and furan moieties in N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide places it at the forefront of this research trend. Studies have shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The specific arrangement of these heterocyclic rings allows for precise tuning of the compound's pharmacokinetic and pharmacodynamic profiles.

The synthesis of N-2-({3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}oxy)ethylfuran-2-carboxamide involves a multi-step process that requires careful control over reaction conditions and reagent selection. The construction of the triazolopyridazine core typically involves cycloaddition reactions between azides and alkynes, followed by functional group transformations to introduce the phenyl ring and furan moiety. The final step involves the formation of the carboxamide bond, which is often achieved through amide coupling reactions.

The importance of this compound cannot be overstated in the context of modern drug discovery. Its unique structural features make it an attractive candidate for further investigation into potential therapeutic applications. Researchers are particularly interested in exploring its interactions with enzymes and receptors involved in disease pathways. By understanding how this molecule interacts with biological targets at a molecular level, scientists can gain valuable insights into developing more effective treatments for various conditions.

One area where N-2-(3-phenoxypropyl)-furanacrylamide derivatives have shown promise is in the treatment of neurological disorders. Preliminary studies suggest that compounds with similar structural motifs may be able to cross the blood-brain barrier and exert their effects within the central nervous system. This capability is crucial for addressing diseases such as Alzheimer's disease and Parkinson's disease, where targeting specific neural pathways is essential for therapeutic success.

The compound's potential also extends to oncology research. The ability of heterocyclic compounds to modulate cellular signaling pathways has made them valuable tools in cancer therapy. By designing molecules that can selectively interact with cancer cell-specific targets, researchers aim to develop treatments that are both effective and minimally toxic to healthy cells. N-(3-phenoxypropyl)-furanacrylamide derivatives are being explored as candidates for this purpose due to their unique chemical properties.

In conclusion, N-(3-phenoxypropyl)-furanacrylamide (CAS No: 94627250) represents a significant advancement in pharmaceutical chemistry. Its complex structure and multifunctional nature make it an intriguing candidate for further research into various therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new treatments for some of humanity's most challenging diseases.